Foundational & Exploratory
Check Availability & Pricing

BENCHE

An In-depth Technical Guide to the Molecular
Weight of Bromoacetic Acid-d3

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Bromoacetic acid-d3

L Get Quote

Cat. No.: B084194

For researchers, scientists, and professionals in drug development, a precise understanding of
the molecular characteristics of isotopically labeled compounds is paramount. Bromoacetic
acid-d3, a deuterated analog of bromoacetic acid, serves as a crucial building block in organic
synthesis and as an internal standard in mass spectrometry-based analyses. This guide
provides a detailed examination of its molecular weight, supported by isotopic data and a
summary of determinative methodologies.

Core Molecular Data

The fundamental properties of bromoacetic acid-d3 are summarized below. The molecular
weight is a critical parameter for stoichiometric calculations in synthesis and for accurate mass
determination in analytical applications.

Property

Value

Chemical Formula

BrCD2CO:2D (C2D3BrO2)

Molecular Weight 141.97 g/mol [1][2][3][4]
Synonyms Bromotrideuterioacetic acid[4]
CAS Number 14341-48-1[1][2][3][4]

Isotopic Purity

Typically =98 atom % DJ[2]
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Calculation of Molecular Weight

The molecular weight of bromoacetic acid-d3 is calculated by summing the atomic masses of
its constituent atoms. The chemical formula, BrCD2CO:D, indicates the presence of two carbon
atoms, two oxygen atoms, one bromine atom, and three deuterium atoms.[1][3]

The calculation, based on the standard atomic weights of the elements and the specific atomic
mass of deuterium, is as follows:

Carbon (C): 2 atoms x 12.011 u = 24.022 u

Oxygen (O): 2 atoms x 15.999 u = 31.998 u

Bromine (Br): 1 atom x 79.904 u = 79.904 u[5][6]

Deuterium (D): 3 atoms x 2.014 u = 6.042 u[7][8]
Total Molecular Weight = 24.022 + 31.998 + 79.904 + 6.042 = 141.966 u

This calculated value is in excellent agreement with the commonly cited molecular weight of
141.97 g/mol for this compound.[1][2][3][4]

For high-resolution mass spectrometry, the monoisotopic mass is often used, which is
calculated using the mass of the most abundant isotopes of each element (e.g., 2C, €O, 7°Br,
and 2H).

Isotope Isotopic Mass (u)

Carbon-12 12.000000 (by definition)[9][10][11]
Oxygen-16 15.994915[12][13][14]

Bromine-79 78.918337

Deuterium 2.014102[15][16][17]

Logical Representation of Molecular Weight
Calculation
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The following diagram illustrates the relationship between the constituent atoms and the final
calculated molecular weight of bromoacetic acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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